Cas no 10313-06-1 (1,3-HEPTADIYNE)

• Product name: 1,3-HEPTADIYNE
• CAS No: 10313-06-1
• MF: C₇H₈
• MW: 92.1384220123291
• CID: 118526
• PubChem ID: 11423559

1,3-HEPTADIYNE Chemical and Physical Properties

Names and Identifiers

• 1,3-HEPTADIYNE
• 1,3-Heptadiyne (6CI, 8CI, 9CI)
• Heptadiyne
• DTXSID20465319
• Hepta-1,3-diyne
• 10313-06-1
• AKOS006239518
• 1,3-HEPTADIYNE, 50% (W/W) in HEXANE

• Inchi： InChI=1S/C7H8/c1-3-5-7-6-4-2/h1H,4,6H2,2H3
• InChI Key： SVPXILQIPWCHSK-UHFFFAOYSA-N
• SMILES： C#CC#CCCC

Computed Properties

• Exact Mass: 92.06264
• Monoisotopic Mass: 92.062600255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 0